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Compound of Interest

Compound Name: NADP (sodium salt)

Cat. No.: B12435455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the molecular weight of Nicotinamide
Adenine Dinucleotide Phosphate (NADP) monosodium salt. It includes a detailed breakdown of
its elemental composition, a precise calculation of its molecular weight, and a comprehensive
experimental protocol for its determination using mass spectrometry.

Core Data Presentation

The molecular weight of a compound is a fundamental physical property, crucial for a wide
range of applications in research and development, including stoichiometry calculations,
solution preparation, and analytical characterization. The chemical formula for NADP
monosodium salt is C21H27N7NaO17Ps.[1] The molecular weight is derived from the sum of the
atomic weights of its constituent atoms.
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Element Symbol Atomic Weight Fe— Total Weight (
(g/mol) g/mol )

Carbon C 12.011 21 252.231

Hydrogen H 1.008 27 27.216

Nitrogen N 14.007 7 98.049

Oxygen O 15.999 17 271.983

Phosphorus P 30.974 3 92.922

Sodium Na 22.990 1 22.990

Total Molecular
Weight

765.391

The experimentally determined and commonly accepted molecular weight of NADP
monosodium salt is 765.39 g/mol .[1][2][3][4][5]

Experimental Protocol: Molecular Weight
Determination by Electrospray lonization Mass
Spectrometry (ESI-MS)

Electrospray lonization Mass Spectrometry (ESI-MS) is a powerful and widely used analytical
technique for determining the molecular weight of biomolecules, including nucleotides like
NADP.[6][7][8] This "soft" ionization method allows for the analysis of large and thermally fragile
molecules with high accuracy.[7][9]

Objective: To accurately determine the molecular weight of a purified sample of NADP
monosodium salt.

Materials and Reagents:
¢ NADP monosodium salt sample

o HPLC-grade water
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e HPLC-grade methanol

e Formic acid (for sample acidification)

o Mass spectrometer equipped with an electrospray ionization source
Methodology:

e Sample Preparation:

o Prepare a stock solution of NADP monosodium salt in a suitable solvent, typically a
mixture of water and an organic solvent like methanol, to a final concentration in the low
micromolar range (e.g., 1-10 uM).

o Acidify the sample solution by adding a small amount of formic acid (e.g., to a final
concentration of 0.1%). This promotes protonation of the analyte, which is necessary for
positive-ion mode ESI.

e Instrumentation Setup:

o Calibrate the mass spectrometer using a standard calibration solution appropriate for the
mass range of the analyte.

o Set the ESI source parameters, including the capillary voltage, nebulizing gas pressure,
and drying gas flow rate and temperature, to optimal values for the analysis of small
biomolecules.

o Set the mass analyzer to scan a mass-to-charge (m/z) range that will encompass the
expected ions of NADP monosodium salt. Given its molecular weight, a range of m/z 100-
1000 should be adequate to observe the protonated molecular ion and potentially multiply
charged species.

o Sample Infusion and Data Acquisition:

o Introduce the prepared sample solution into the ESI source via direct infusion using a
syringe pump at a constant flow rate (e.g., 5-10 pL/min).
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o Acquire the mass spectrum in positive ion mode. The NADP monosodium salt molecule
will be ionized, primarily through the addition of protons, to form ions such as [M+H]* and
[M+Na]*.

» Data Analysis:

o Process the acquired mass spectrum to identify the peaks corresponding to the ionized
NADP monosodium salt.

o The most abundant ion is typically the protonated molecule, [M+H]*. The mass of the
neutral molecule (M) can be calculated by subtracting the mass of a proton (1.007825 u)
from the measured m/z of this ion.

o Confirm the molecular weight by identifying other adducts, such as the sodium adduct
[M+Na]*, and performing the corresponding mass calculation.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general workflow for determining the molecular weight of a
compound using Electrospray lonization Mass Spectrometry.

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination by ESI-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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